Cas no 4248-21-9 (ETHYLHEXYLCARBAMATE)
ETHYLHEXYLCARBAMATE structure
Product Name:ETHYLHEXYLCARBAMATE
CAS No:4248-21-9
MF:C9H19NO2
MW:173.25266289711
MDL:MFCD01738283
CID:928168
PubChem ID:94289
Update Time:2025-04-19
ETHYLHEXYLCARBAMATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYLHEXYLCARBAMATE
- 2-ethylhexyl carbamate
- carbamic acid, 2-ethylhexyl ester
- 4248-21-9
- P9F832T70Q
- 2-ethylhexylcarbamate
- SCHEMBL467542
- Q27894414
- CHEMBL2086998
- UNII-P9F832T70Q
- BRN 1763420
- OZDFMZUKOBBNHM-UHFFFAOYSA-N
- 2-ethylhexylcarba-mate
- 4-03-00-00060 (Beilstein Handbook Reference)
- DTXSID90962527
- 2-Ethylhexyl hydrogen carbonimidate
-
- MDL: MFCD01738283
- Inchi: 1S/C9H19NO2/c1-3-5-6-8(4-2)7-12-9(10)11/h8H,3-7H2,1-2H3,(H2,10,11)
- InChI Key: OZDFMZUKOBBNHM-UHFFFAOYSA-N
- SMILES: O(C(N)=O)CC(CC)CCCC
Computed Properties
- Exact Mass: 173.14167
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 0.9221 (estimate)
- Boiling Point: 247.42°C (estimate)
- Refractive Index: 1.4215 (estimate)
- PSA: 52.32
ETHYLHEXYLCARBAMATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM193374-10g |
2-ethylhexyl carbamate |
4248-21-9 | 95% | 10g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D383680-5g |
2-Ethylhexyl Carbamate |
4248-21-9 | 95% | 5g |
$1500 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735764-5g |
2-Ethylhexyl carbamate |
4248-21-9 | 98% | 5g |
¥2083.00 | 2024-05-14 |
ETHYLHEXYLCARBAMATE Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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